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Compound of Interest

Compound Name: C16H10N2Na207S2

Cat. No.: B16093090

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth spectroscopic characterization of the compound with
the molecular formula C16H10N2Na207S2, commonly known as Orange G, Acid Orange 10,
or C.1. 16230. This synthetic azo dye is a vital component in various histological staining
procedures, most notably the Papanicolaou stain used for cervical cancer screening. A
thorough understanding of its spectroscopic properties is crucial for its application in research,
quality control, and the development of new diagnostic and therapeutic agents.

Chemical Identity and Properties
e Chemical Name: Disodium 7-hydroxy-8-(phenylazo)naphthalene-1,3-disulfonate
e Molecular Formula: C16H10N2Na207S2

e Molecular Weight: 452.37 g/mol [1]

» Appearance: Orange to dark orange or orange-red powder.
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 Solubility: Soluble in water, slightly soluble in ethanol.

Spectroscopic Data

The following sections summarize the key spectroscopic data for Orange G, presented in a
structured format for clarity and comparative analysis.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is instrumental in identifying and quantifying Orange G in solution. The
molecule exhibits characteristic absorption maxima in the visible region, attributable to the
electronic transitions within its extended chromophore system, which includes the azo bond (-
N=N-) and aromatic rings.

Molar Absorptivity
Solvent Amax (nm) Reference
() (L mol~* cm™?)

380 - 500 (for a 0.015
Water 476 - 481 ] [1]
g/L solution)

Phosphate-Buffered

) 478 20900

Saline (PBS)

>440 (for a 1%
Water 480.4 ]

solution)
Aqueous solution (pH -~

~480 Not specified

2)
Water 196 Not specified

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides valuable information about the functional groups present in the
Orange G molecule. The spectrum is characterized by absorption bands corresponding to the
vibrations of its constituent bonds.
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Wavenumber (cm~?) Assignment

~3400 (broad) O-H stretching (hydroxyl group)
~3100-3000 Aromatic C-H stretching
~1600-1585 Aromatic C=C stretching
~1500-1400 Aromatic C=C stretching
~1200-1150 S=0 stretching (sulfonate group)
~1050-1000 S=0 stretching (sulfonate group)
~900-675 C-H out-of-plane bending

Note: Specific peak assignments are based on typical infrared absorption frequencies for the
respective functional groups and may vary slightly based on the sample preparation and
instrument.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed experimental *H and 13C NMR spectra for Orange G are not readily available in the
public domain. However, based on the known structure and general principles of NMR
spectroscopy for azo dyes, the following chemical shift regions are expected to be populated:

e 1H NMR: Aromatic protons are expected to appear in the downfield region, typically between
0 6.5 and 8.5 ppm. The proton of the hydroxyl group may appear as a broad singlet, with its
chemical shift being dependent on the solvent and concentration.

e 13C NMR: Aromatic carbons would resonate in the range of & 110-160 ppm. The carbon
atoms attached to the sulfonate and hydroxyl groups, as well as those involved in the azo
linkage, would have distinct chemical shifts within this region.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation
pattern of Orange G.
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Technique lonization Mode Key Observations

The mass spectrum would be
expected to show a prominent

Electrospray lonization (ESI) Negative ion corresponding to the
deprotonated molecule [M-
2Na+H]~ at m/z 407.

Fragmentation of the precursor
N ion can provide structural
Tandem MS (MS/MS) Not specified ) ]
information, such as the

cleavage of the azo bond.

Experimental Protocols

This section outlines generalized methodologies for the spectroscopic analysis of Orange G.

UV-Vis Spectrophotometry

o Sample Preparation: Prepare a stock solution of Orange G in deionized water or a suitable
buffer (e.g., PBS). Perform serial dilutions to obtain a series of standard solutions of known
concentrations.

e Instrumentation: Use a calibrated UV-Vis spectrophotometer.
e Measurement:
o Set the wavelength range to scan from 200 to 800 nm.
o Use the solvent as a blank to zero the instrument.
o Measure the absorbance of each standard solution at the determined Amax.

o For quantitative analysis, a calibration curve of absorbance versus concentration can be
constructed.

FT-IR Spectroscopy
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o Sample Preparation: For solid samples, the KBr pellet method is commonly used. Mix a
small amount of dry Orange G powder with dry potassium bromide (KBr) and press into a
thin, transparent pellet.

 Instrumentation: Use a calibrated FT-IR spectrometer.
e Measurement:
o Acquire a background spectrum of the KBr pellet.
o Place the sample pellet in the sample holder and acquire the sample spectrum.

o The spectrum is typically recorded in the range of 4000 to 400 cm~1,

Mass Spectrometry (LC-MS)

o Sample Preparation: Dissolve a small amount of Orange G in a suitable solvent compatible
with the LC-MS system (e.g., a mixture of water and methanol).

 Instrumentation: A liquid chromatography system coupled to a mass spectrometer with an
electrospray ionization (ESI) source is typically used.

o Chromatographic Separation (Example):
o Column: C18 reverse-phase column.

o Mobile Phase: A gradient of water and acetonitrile (both may contain a small amount of a
modifier like formic acid).

o Flow Rate: As per column specifications.
o Mass Spectrometric Detection:
o lonization Mode: Negative ESI is often suitable for sulfonated compounds.

o Mass Range: Scan a mass range appropriate for the molecular weight of Orange G (e.g.,
m/z 100-1000).
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o For structural elucidation, tandem MS (MS/MS) can be performed by selecting the parent
ion and subjecting it to collision-induced dissociation.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the
characterization and application of Orange G.
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Click to download full resolution via product page

General workflow for the spectroscopic analysis of Orange G.

Staining Result
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Logical relationships in Papanicolaou staining involving Orange G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Characterization of CL6H10N2Na207S2
(Orange G): A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16093090/docs#spectroscopic-characterization-of-
c16h10n2na207s2-orange-g-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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